Cas no 1492-11-1 (AC-Leu-OMe)
AC-Leu-OMe (N-Acetyl-L-leucine methyl ester) is a protected derivative of the amino acid leucine, commonly used in peptide synthesis and biochemical research. The acetyl group at the N-terminus and the methyl ester at the C-terminus enhance stability and solubility, making it suitable for controlled coupling reactions. Its chiral purity ensures consistent stereochemical outcomes in peptide chain assembly. AC-Leu-OMe is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard protecting group strategies. The compound’s robust structure minimizes side reactions, improving yield and purity in synthetic applications. It serves as a versatile intermediate for modifying peptide backbones or studying leucine’s role in protein folding and function.
AC-Leu-OMe structure
Product Name:AC-Leu-OMe
CAS No:1492-11-1
MF:C9H17NO3
MW:187.236182928085
MDL:MFCD00038292
CID:117754
PubChem ID:6950952
Update Time:2025-06-07
AC-Leu-OMe Chemical and Physical Properties
Names and Identifiers
-
- N-Acetyl-L-leucine methyl ester
- ACETYL-L-LEUCINE METHYLESTER
- Ac-Leu-OMe
- Ac-L-Leu-OMe
- L-Leucine, N-acetyl-,methyl ester
- methyl (2S)-2-acetamido-4-methylpentanoate
- AmbotzAAA1921
- Methyl N-acetyl-L-leucinate
- AC-LEUCINE-OME
- N-Acetyl-L-Leu-OMe
- N-Acetylleucine methyl ester
- N-ALPHA-ACETYL-L-LEUCINE METHYL ESTER
- (2S,3S)-Methyl 2-acetamido-3-methylpentanoate
- CHEMBL58991
- DTXSID70426213
- Methyl acetyl-L-leucinate
- N-acetyl leucine methyl ester
- MFCD00038292
- Methyl 2-(acetylamino)-4-methylpentanoate #
- SCHEMBL5812880
- N-Acetyl-dl-leucine methyl ester
- (S)-methyl 2-acetamido-4-methylpentanoate
- Acetyl-L-Leucine methyl ester
- Leucine, N-acetyl-, methyl ester, L-
- AS-49246
- 1492-11-1
- FD21929
- N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe)
- L-Leucine, N-acetyl-, methyl ester
- AKOS006272050
- CS-0446863
- Acetyl-L-leucine methyl ester≥ 99% (HPLC)
- AC-Leu-OMe
-
- MDL： MFCD00038292
- Inchi： 1S/C9H17NO3/c1-6(2)5-8(9(12)13-4)10-7(3)11/h6,8H,5H2,1-4H3,(H,10,11)/t8-/m0/s1
- InChI Key： IIGAKARAJMXVOZ-QMMMGPOBSA-N
- SMILES： O(C)C([C@H](CC(C)C)NC(C)=O)=O
Computed Properties
- Exact Mass: 187.12100
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 0.999
- Boiling Point: 291.7 °C at 760 mmHg
- Flash Point: 130.2 °C
- PSA: 55.40000
- LogP: 1.10110
AC-Leu-OMe Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
AC-Leu-OMe Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A305328-50mg |
AC-Leu-OMe |
1492-11-1 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A305328-100mg |
AC-Leu-OMe |
1492-11-1 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A305328-500mg |
AC-Leu-OMe |
1492-11-1 | 500mg |
$ 80.00 | 2022-06-08 | ||
| Apollo Scientific | OR964340-1g |
Ac-leu-ome |
1492-11-1 | 95% | 1g |
£70.00 | 2025-02-20 | |
| Apollo Scientific | OR964340-5g |
Ac-leu-ome |
1492-11-1 | 95% | 5g |
£115.00 | 2025-02-20 | |
| Apollo Scientific | OR964340-25g |
Ac-leu-ome |
1492-11-1 | 95% | 25g |
£395.00 | 2025-02-20 | |
| abcr | AB258689-1 g |
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); . |
1492-11-1 | 1g |
€80.10 | 2023-06-22 | ||
| abcr | AB258689-5 g |
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); . |
1492-11-1 | 5g |
€152.60 | 2023-06-22 | ||
| abcr | AB258689-25 g |
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); . |
1492-11-1 | 25g |
€425.90 | 2023-06-22 | ||
| abcr | AB258689-100 g |
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); . |
1492-11-1 | 100g |
€1,034.30 | 2023-02-22 |
AC-Leu-OMe Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
1492-11-1 (AC-Leu-OMe) Related Products
- 52558-41-5(L-Leucine, N-acetyl-, hexadecyl ester)
- 57289-25-5(Leucine, N-acetyl-, methyl ester)
- 92899-45-1(D-Isoleucine, N-acetyl-, methyl ester)
- 735288-61-6(Cyclopentaneacetic acid, -alpha--(acetylamino)-, methyl ester (9CI))
- 1114-55-2(L-Leucine, N-acetyl-,ethyl ester)
- 56247-42-8
- 2256-76-0(AC-Ile-ome)
- 35799-87-2(D-Leucine, N-acetyl-, methyl ester)
- 4071-36-7((S)-Ethyl 2-acetamido-4-methylpentanoate)
- 2256-97-5(N-acetyl-DL-isoleucine butyl ester)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
